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Abstract: This technical guide provides a comprehensive overview of the physical, chemical,

and spectroscopic properties of 2-(Methoxymethyl)phenol. It is intended to serve as a

valuable resource for researchers, scientists, and professionals in the field of drug

development and organic synthesis. This document delves into the compound's structure,

reactivity, and potential applications, offering insights grounded in established scientific

principles. The guide also includes a detailed, proposed synthesis protocol, safety and handling

procedures, and a compilation of relevant spectral data to facilitate its identification and use in

a laboratory setting.

Introduction
2-(Methoxymethyl)phenol, a member of the phenol ether family, is a synthetic organic

compound with growing interest in various chemical research and development sectors. Its

structure, featuring both a phenolic hydroxyl group and a methoxymethyl ether substituent on

the aromatic ring, imparts a unique combination of reactivity and physical properties. The
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phenolic moiety serves as a proton donor and a site for electrophilic substitution, while the

ether group influences its solubility and can participate in specific chemical transformations.

This dual functionality makes 2-(Methoxymethyl)phenol a versatile building block in the

synthesis of more complex molecules, including potential pharmaceutical intermediates and

other fine chemicals. This guide aims to provide a thorough understanding of its core

characteristics to support its effective application in scientific endeavors.

Molecular Structure and Identifier
The structural integrity of a molecule is fundamental to its chemical behavior. 2-
(Methoxymethyl)phenol consists of a benzene ring substituted with a hydroxyl group and a

methoxymethyl group at the ortho position.

Molecular Formula: C₈H₁₀O₂

Molecular Weight: 138.17 g/mol

CAS Registry Number: 5635-98-3

IUPAC Name: 2-(Methoxymethyl)phenol

SMILES: COCC1=CC=CC=C1O

Diagram 1: Molecular Structure of 2-(Methoxymethyl)phenol

Catechol Guaiacol
(2-Methoxyphenol)

1. Base (e.g., NaOH)
2. CH₃I or (CH₃)₂SO₄

2-(Methoxymethyl)phenol

1. Base (e.g., NaH)
2. Chloromethyl methyl ether (MOM-Cl)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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